![molecular formula C20H23N5O4 B2388921 3-(3-hydroxypropyl)-8-(2-methoxyphenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 896828-46-9](/img/structure/B2388921.png)
3-(3-hydroxypropyl)-8-(2-methoxyphenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of imidazopurine, which is a type of purine. Purines are biologically significant and are found in many biological substances, such as DNA, RNA, and ATP .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple functional groups. The presence of the imidazopurine ring, along with the various substituents, would likely result in a highly conjugated system .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups would likely make this compound soluble in polar solvents .Scientific Research Applications
- Urolignoside possesses antioxidant properties due to its unique chemical structure. Researchers have investigated its ability to scavenge free radicals and protect cells from oxidative stress. These findings suggest potential applications in preventing age-related diseases and promoting overall health .
- Studies have demonstrated that Urolignoside exhibits anti-inflammatory activity. It modulates inflammatory pathways, inhibits pro-inflammatory cytokines, and reduces tissue damage. Researchers explore its potential in treating inflammatory conditions such as arthritis, colitis, and neuroinflammation .
- Urolignoside’s neuroprotective effects have attracted attention. It may enhance neuronal survival, promote synaptic plasticity, and mitigate neurodegenerative processes. Researchers investigate its role in Alzheimer’s disease, Parkinson’s disease, and stroke .
- Urolignoside may impact cardiovascular health. It exhibits vasodilatory effects, potentially improving blood flow and reducing hypertension. Researchers explore its role in preventing cardiovascular diseases and managing blood pressure .
- Preliminary studies suggest that Urolignoside has anticancer potential. It inhibits cancer cell proliferation, induces apoptosis, and modulates signaling pathways. Researchers investigate its efficacy against various cancer types, including breast, lung, and colon cancers .
- Urolignoside’s impact on metabolic syndrome and diabetes is an emerging area of research. It may regulate glucose metabolism, enhance insulin sensitivity, and reduce hyperglycemia. Researchers explore its potential as an adjunct therapy for diabetes management .
Antioxidant Activity
Anti-Inflammatory Effects
Neuroprotective Potential
Cardiovascular Health
Anticancer Properties
Metabolic Syndrome and Diabetes
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-(3-hydroxypropyl)-6-(2-methoxyphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O4/c1-12-13(2)25-16-17(22(3)20(28)23(18(16)27)10-7-11-26)21-19(25)24(12)14-8-5-6-9-15(14)29-4/h5-6,8-9,26H,7,10-11H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPQKRGQDRCTQLL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C3=C(N=C2N1C4=CC=CC=C4OC)N(C(=O)N(C3=O)CCCO)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-hydroxypropyl)-8-(2-methoxyphenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.